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Compound of Interest

Compound Name: Bromotrichloroethane

CAS No.: 127099-33-6

Cat. No.: B8564315

Get Quote

Technical Support Center: Managing Volatile Halocarbons in Advanced Experimental Setups

Welcome to the Technical Support Center for handling Bromotrichloroethane (often

designated interchangeably as Bromotrichloromethane, CBrCl3​) in advanced experimental

setups. As a highly volatile and photolytically sensitive halocarbon, CBrCl3​presents unique

challenges in maintaining stoichiometric precision, preventing environmental release, and

ensuring reproducibility.

This guide synthesizes field-proven methodologies, thermodynamic principles, and self-

validating protocols to help application scientists and drug development professionals master

the volatility of this reagent.

Quantitative Data: Physicochemical Volatility Profile
To understand the handling requirements of Bromotrichloroethane, we must first benchmark

its volatility against other common laboratory solvents. Its high vapor pressure dictates the

necessity for closed-system protocols.
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Solvent
Chemical
Formula

Boiling Point
(°C)

Vapor
Pressure @
25°C (mmHg)

Primary
Experimental
Challenge

Bromotrichloroet

hane
CBrCl3​ 105.0[1] 38.4[1]

High volatility;

photolytic

cleavage of C-Br

bond

Carbon

Tetrachloride
CCl4​ 76.7[2] 91.0

Extreme

volatility; strict

regulatory

containment

Chloroform CHCl3​ 61.2 159.0

Rapid

evaporation;

phosgene

generation

Technical Support FAQs: Troubleshooting Volatility
Q1: Why do I experience inconsistent stoichiometric ratios when scaling up reactions involving

Bromotrichloroethane? Causality: The inconsistency is driven by the thermodynamic volatility

of CBrCl3​. With a vapor pressure of 38.4 mmHg at 25°C[1], exposing the liquid to ambient air

during transfer leads to rapid evaporation. This alters the effective molarity of your reagent

before it even enters the reaction vessel. Furthermore, if released into the atmosphere, it exists

solely as a vapor and degrades slowly, posing environmental tracking issues[1]. Solution:

Always utilize closed-system transfers. By maintaining a positive pressure of inert gas (Argon)

via a Schlenk line, you suppress the volatilization rate and prevent atmospheric moisture from

introducing side reactions.

Q2: How can I prevent the loss of Bromotrichloroethane during prolonged reflux or elevated

temperature experiments? Causality: Standard Liebig or Allihn condensers are often insufficient

for volatile halocarbons. The coolant temperature (typically tap water at 15–20°C) lacks the

thermal gradient required to efficiently condense the high-velocity vapor generated near the

solvent's boiling point of 105°C[1]. Solution: Employ a jacketed Dimroth condenser or a dry-

ice/acetone cold finger. Self-Validation: Implement a mass-balance check. Weigh your sealed
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reaction flask before heating and immediately after cooling to room temperature. A mass

difference of <0.1% validates that your containment system is completely sealed and no

reagent was lost to volatilization.

Q3: My CBrCl3​has developed a slight yellowish tint over time. Is it still viable for sensitive

optical or synthetic experiments? Causality: The yellowish tint indicates photolytic degradation.

The C-Br bond in Bromotrichloroethane is relatively weak and susceptible to homolytic

cleavage by UV or ambient light, generating free bromine radicals ( Br∙ ). This degradation

compromises its utility in high-precision applications, such as mid-infrared spectral domain

photonics[2]. Solution: For highly sensitive applications, you must distill the reagent under

reduced pressure and store it in amber glass ampoules at 4°C.

Standard Operating Protocol: Closed-System Setup
and Mass-Balance Validation
Objective: To execute reactions involving Bromotrichloroethane without evaporative loss,

ensuring stoichiometric fidelity through a self-validating workflow.

Step 1: System Pre-cooling and Purging

Flame-dry a heavy-walled pressure tube equipped with a Teflon-lined screw cap.

Transfer the tube to a Schlenk line and subject it to three cycles of vacuum and Argon

backfill.

Chill the receiving pressure tube in an ice-water bath (0°C) to lower the local vapor pressure

upon reagent introduction.

Step 2: Closed-System Transfer

Remove the Bromotrichloroethane from 4°C amber-glass storage and allow it to equilibrate

to room temperature to prevent condensation of atmospheric moisture.

Using a gas-tight Hamilton syringe purged with Argon, extract the required volume of CBrCl3​

.

Inject the reagent directly through the septum of the chilled pressure tube.
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Step 3: Sealed Reaction Execution

Rapidly replace the septum with the Teflon-lined screw cap under a positive flow of Argon.

Crucial Step: Weigh the entire sealed assembly on an analytical balance. Record this as

Massinitial​.

Transfer the sealed tube to the heating mantle or oil bath and execute the reaction.

Step 4: Containment Validation (Self-Validating Step)

Upon reaction completion, remove the tube from the heat source and allow it to cool

completely to room temperature. Never open a hot sealed tube containing volatile

halocarbons.

Weigh the sealed assembly again to obtain Massfinal​.

Validation Metric: Calculate ΔMass=∣Massinitial​−Massfinal​∣ . If ΔMass<0.1% , the protocol is

validated, and zero volatilization occurred. If the mass loss exceeds this threshold, the O-ring

or Teflon seal failed, and the stoichiometric ratio is compromised.
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Workflow for the closed-system transfer and validation of volatile halocarbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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